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CO2 Capture Technologies for Coal-Fired Flue Gas

Technology Pathway Key Principle CO2 Capture Rate Key Features & Challenges

| Post-Combustion Capture [1] [2] | Separates CO2 from the flue gas after coal is burned. | Not specified |
Easily retrofitted to existing plants * Uses chemical solvents (e.g., amines) [1] | | Pre-Combustion Capture
[1] | Converts coal to gas, separates CO2 before combustion. | ~90-95% [1] | « Higher efficiency but more
complex « Common in Integrated Gasification Combined Cycle (IGCC) plants [1] | | Oxy-Fuel
Combustion [1] | Burns coal in pure oxygen, creating a flue gas of mostly CO2 and water. | ~100% [1] | *

Simplifies CO2 separation but is energy-intensive to produce oxygen [1] |

A primary method in post-combustion capture is chemical absorption. The following diagram illustrates the

logical workflow and integration points of this technology within a power plant system.
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Logical workflow of a post-combustion COZ2 capture system using chemical absorption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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